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Compound of Interest

Compound Name: 1-Aminopiperidine

Cat. No.: B145804

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 1-Aminopiperidine
(CAS No. 2213-43-6), a versatile building block in the synthesis of pharmaceuticals and
agrochemicals. Adherence to these guidelines is critical to ensure the safety of laboratory
personnel and the integrity of research.

Chemical and Physical Properties

1-Aminopiperidine is a colorless to light yellow liquid.[1][2] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Aminopiperidine
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Property Value

Molecular Formula C5H12N2[1][2][3][4]1[5]16]
Molecular Weight 100.16 g/mol [1][3][4][5][6]
Boiling Point 146 °C at 730 mmHg[3][4][7]
Density 0.928 g/mL at 25 °C[3][4][7]
Flash Point 36 °C (96.8 °F) - closed cup[7]
Refractive Index n20/D 1.475[3][4][7]

Vapor Pressure 3.18 mmHg[1]

Appearance Colorless to yellow liquid[2]

Hazard Identification and GHS Classification

1-Aminopiperidine is classified as a hazardous chemical.[8][9] The GHS classification is
summarized in Table 2. It is a flammable liquid and vapor that can cause severe skin burns and
eye damage.[1][8][9] It is also harmful if swallowed, in contact with skin, or inhaled.[9]

Table 2: GHS Hazard Classification for 1-Aminopiperidine
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid
Flammable liquids 2,3 and vapor, H226: Flammable

liquid and vapor[1][10]

Acute toxicity, Oral 4 H302: Harmful if swallowed[10]

H311: Toxic in contact with
Acute toxicity, Dermal 3,4 skin, H312: Harmful in contact
with skin[10][11]

H331: Toxic if inhaled, H332:

Acute toxicity, Inhalation 3,4 o

Harmful if inhaled[9][10]

) ] o H314: Causes severe skin

Skin Corrosion/Irritation 1B, 1C

burns and eye damage[1][10]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[3][7]

) o H402: Harmful to aquatic

Acute aquatic toxicity 3

life[10]

Signal Word: Danger[1][8][9][10]
Hazard Pictograms:

ls.alt text

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and risk.
3.1. Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[10]
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e Use only non-sparking tools and explosion-proof equipment.[3][9]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[10]
o Take precautionary measures against static discharge.[8][9][10]

e Ground and bond containers and receiving equipment.[10]

e Avoid breathing mist, vapors, or spray.[9]

e Do not get in eyes, on skin, or on clothing.[9]

e Wash hands thoroughly after handling.[10]

e Do not eat, drink, or smoke when using this product.[10]

3.2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9][10]

Keep in a flammable liquids storage area.[8][9]

Store locked up.[8]

Incompatible materials include acids, strong oxidizing agents, acid anhydrides, and acid
chlorides.[8][9]

Personal Protective Equipment (PPE)

A comprehensive PPE workflow is crucial when handling 1-Aminopiperidine.
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4 Personal Protective Equipment (PPE) Workflow

Assess Risks for Handling
1-Aminopiperidine

Select Appropriate PPE

Don PPE in Correct Order:

4. Goggles/Face Shield
5. Gloves (outer)

~

Based on SDS and
Task-Specific Risks

1. Gown/Apron
2. Gloves (inner)
3. Respirator

Perform Chemical Handling

in Fume Hood

Doff PPE Carefully to Avoid

Dispose of Contaminated PPE
as Hazardous Waste

Contamination

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 1-Aminopiperidine.

Detailed PPE Specifications:

© 2025 BenchChem. All rights reserved. 5/10

Tech Support


https://www.benchchem.com/product/b145804?utm_src=pdf-body-img
https://www.benchchem.com/product/b145804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[10] Ensure they meet
OSHA's 29 CFR 1910.133 or European Standard EN166.[8]

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber), and a lab coat or
chemical-resistant apron.[10] Inspect gloves before use.[9]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[8] Follow OSHA respirator
regulations in 29 CFR 1910.134.[8]

First-Aid Measures
Immediate medical attention is required in case of exposure.

« Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration.[8][10]

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of
water/shower for at least 15 minutes.[8][9][10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[8][9]

¢ Ingestion: Rinse mouth. Do NOT induce vomiting.[8] Drink plenty of water.[10]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.
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q-Aminopiperidine Spill Response Procedure\

Spill Detected

Evacuate Immediate Area

l

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert
Absorbent Material

Collect Absorbed Material
into a Closed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

l

Click to download full resolution via product page

Caption: Flowchart for the response to a 1-Aminopiperidine spill.
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Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
» Control Ignition Sources: Remove all sources of ignition.[8][9]

e Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to
contain the spill. Do not use combustible materials such as sawdust.[8][9]

o Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[8][9]

o Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.
Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[8]

o Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can
travel to a source of ignition and flash back.[8][9] Containers may explode when heated.[8][9]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8][9]

Stability and Reactivity

Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No information available.

Conditions to Avoid: Heat, flames, and sparks.[8][9]

Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, and acid chlorides.

[8][°]
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e Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (C0O2).[8][9]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 1-Aminopiperidine. It is imperative that all personnel handling this chemical

are thoroughly trained on these procedures and have access to the full Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.

2
3
4
e 5.
6
7
8
9

1-Aminopiperidine | C5H12N2 | CID 16658 - PubChem [pubchem.ncbi.nlm.nih.gov]

. 104410100 [thermofisher.com]
. 1-Aminopiperidine | 2213-43-6 [chemicalbook.com]
. 1-Aminopiperidine 97 2213-43-6 [sigmaaldrich.com]

scbt.com [scbt.com]

. 1-Aminopiperidine, 97% | CymitQuimica [cymitquimica.com]
. 1-Aminopiperidine 97 2213-43-6 [sigmaaldrich.com]
. fishersci.com [fishersci.com]

. fishersci.ca [fishersci.ca]

» 10. sigmaaldrich.com [sigmaaldrich.com]

e 11. 1-BOC-3-Aminopiperidine | CLOH20N202 | CID 545809 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 1-
Aminopiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145804#safety-and-handling-precautions-for-1-
aminopiperidine]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL14078&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC104410100&productDescription=1-aminopiperidine-97-thermo-scientific-1&language=en&countryCode=CA
https://www.benchchem.com/product/b145804?utm_src=pdf-body
https://www.benchchem.com/product/b145804?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopiperidine
https://www.thermofisher.com/order/catalog/product/104410100
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462656.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/a75900
https://www.scbt.com/p/1-aminopiperidine-2213-43-6
https://cymitquimica.com/products/02-L14078/2213-43-6/1-aminopiperidine-97/
https://www.sigmaaldrich.com/US/en/product/aldrich/a75900
https://www.fishersci.com/store/msds?partNumber=AAL14078&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC104410100&productDescription=1-aminopiperidine-97-thermo-scientific-1&language=en&countryCode=CA
https://www.sigmaaldrich.com/HK/zh/sds/sigald/571261
https://pubchem.ncbi.nlm.nih.gov/compound/545809
https://pubchem.ncbi.nlm.nih.gov/compound/545809
https://www.benchchem.com/product/b145804#safety-and-handling-precautions-for-1-aminopiperidine
https://www.benchchem.com/product/b145804#safety-and-handling-precautions-for-1-aminopiperidine
https://www.benchchem.com/product/b145804#safety-and-handling-precautions-for-1-aminopiperidine
https://www.benchchem.com/product/b145804#safety-and-handling-precautions-for-1-aminopiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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